3-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]-1-(4-methyl-1,3-thiazol-2-yl)urea

• IUPAC Name: 1-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]-3-(4-methyl-1,3-thiazol-2-yl)urea
• InChI: InChI=1S/C15H15FN4O2S/c1-9-8-23-15(17-9)19-14(22)18-11-6-13(21)20(7-11)12-4-2-10(16)3-5-12/h2-5,8,11H,6-7H2,1H3,(H2,17,18,19,22)
• InChI Key: RQMRLSKFRIWTGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)NC2CC(=O)N(C2)C3=CC=C(C=C3)F
• Molecular Formula: C15H15FN4O2S
• Molecular Weight: 334.4 g/mol

Description

The compound “3-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]-1-(4-methyl-1,3-thiazol-2-yl)urea” is a complex organic molecule that contains several functional groups and structural features. It includes a pyrrolidine ring, a thiazole ring, a urea group, and a fluorophenyl group. Pyrrolidine is a five-membered ring with one nitrogen atom, and it’s a common structure in many biologically active compounds. Thiazole is a heterocyclic compound that contains both sulfur and nitrogen in the ring. Urea is a functional group that contains two amine groups attached to a carbonyl (C=O) group. The fluorophenyl group is a phenyl ring (a six-membered carbon ring, like in benzene) with a fluorine atom attached.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrrolidine ring would add three-dimensionality to the molecule, as it is not a flat ring. The presence of the fluorine atom on the phenyl ring could also influence the molecule’s properties, as fluorine is highly electronegative.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the conditions and the reagents present. For example, the pyrrolidine ring could potentially undergo reactions at the nitrogen atom.

Scientific Research Applications

Antibacterial Activity

Imidazole derivatives often exhibit antibacterial properties. Researchers have explored the potential of this compound as an antimicrobial agent against various bacterial strains. .

Anticancer Potential

The conjugation of imidazole and thiazole rings in this compound could contribute to its antitumor activity. Investigate its effects on cancer cell lines, tumor growth inhibition, and potential mechanisms of action. .

Anti-Inflammatory Effects

Imidazole derivatives often possess anti-inflammatory properties. Explore whether this compound can modulate inflammatory pathways, suppress cytokine production, or inhibit inflammatory enzymes. .

Antidiabetic Properties

Given the prevalence of diabetes, compounds with antidiabetic potential are crucial. Investigate whether this hybrid molecule affects glucose metabolism, insulin sensitivity, or pancreatic function. .

Antiviral Activity

Imidazole-based compounds have shown promise as antiviral agents. Evaluate the effects of this compound against specific viruses (e.g., herpes, influenza, or HIV). .

Ulcerogenic Activity

Imidazole derivatives have been studied for their ulcerogenic effects. Investigate whether this compound affects gastric mucosa, acid secretion, or ulcer formation. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many pyrrolidine derivatives have biological activity and are used in drug discovery.

Future Directions

Future research could explore the potential uses of this compound, particularly in the field of drug discovery. Pyrrolidine derivatives are a focus of much research due to their biological activity.